Cas no 1864622-72-9 (3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid)
3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
- 1864622-72-9
- EN300-1827844
- 3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
-
- Inchi: 1S/C7H9NO4S/c1-12-7-8-3-5(13-7)4(9)2-6(10)11/h3-4,9H,2H2,1H3,(H,10,11)
- InChI Key: NWGMNGWZQPPEBG-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C(CC(=O)O)O)OC
Computed Properties
- Exact Mass: 203.02522894g/mol
- Monoisotopic Mass: 203.02522894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 108Ų
3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1827844-0.05g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1827844-0.1g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1827844-0.25g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1827844-0.5g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1827844-1.0g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 1g |
$1701.0 | 2023-06-01 | ||
| Enamine | EN300-1827844-2.5g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1827844-5.0g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 5g |
$4930.0 | 2023-06-01 | ||
| Enamine | EN300-1827844-10.0g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 10g |
$7312.0 | 2023-06-01 | ||
| Enamine | EN300-1827844-1g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1827844-5g |
3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid |
1864622-72-9 | 5g |
$3273.0 | 2023-09-19 |
3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
Introduction to 3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 1864622-72-9)
3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1864622-72-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its hydroxy and thiazole functional groups, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.
The compound belongs to a class of molecules that incorporate heterocyclic structures, specifically the thiazole ring, which is well-documented for its presence in numerous bioactive natural products and drug candidates. The presence of a 2-methoxy-1,3-thiazol-5-yl moiety in the molecular framework suggests possible interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological processes.
In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in treating a range of diseases, from infectious disorders to chronic conditions. The structural motif of 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid positions it as a promising scaffold for drug discovery efforts. Specifically, the hydroxy group and the methoxy-substituted thiazole ring may contribute to its solubility and binding affinity, making it an attractive candidate for further pharmacological investigation.
One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, and targeting key inflammatory mediators has been a cornerstone of therapeutic intervention. The thiazole ring is known to interact with various enzymes involved in inflammation, such as COX (cyclooxygenase) and LOX (lipoxygenase). The specific arrangement of functional groups in 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid may enable it to interfere with these pathways effectively.
Moreover, the compound's structural similarity to known bioactive molecules suggests that it may exhibit pleiotropic effects. For instance, derivatives of thiazole have been explored for their antimicrobial properties, as well as their ability to influence metabolic processes. The hydroxy group in 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid could potentially enhance its bioavailability while also participating in hydrogen bonding interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid with high precision. These computational models can help identify key interactions between the compound and potential targets, such as protein kinases or ion channels. Such insights are crucial for designing experiments aimed at validating the biological activity of the molecule.
In vitro studies have begun to explore the pharmacological profile of 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid, with initial results suggesting promising effects on certain cellular pathways. For example, preliminary data indicate that the compound may exhibit inhibitory activity against specific enzymes implicated in cancer progression. These findings align with broader trends in oncology research, where thiazole derivatives are being increasingly recognized for their therapeutic potential.
The synthesis of 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid presents an interesting challenge due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds with high yield and purity. Advances in catalytic processes and green chemistry principles have also contributed to more sustainable approaches for producing bioactive molecules like this one.
As research continues to uncover new biological functions and therapeutic applications for thiazole-based compounds, 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid is poised to play a significant role in future drug development pipelines. Its unique structural features and potential biological activities make it a compelling subject for further investigation by academic researchers and pharmaceutical companies alike.
The integration of experimental data with computational modeling will be essential for elucidating the full pharmacological potential of this compound. By combining traditional biochemical assays with cutting-edge computational techniques, scientists can gain a comprehensive understanding of how 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yiopropenoic acid) interacts with biological systems. This holistic approach will be instrumental in guiding future synthetic modifications aimed at optimizing its therapeutic efficacy.
In conclusion, 1864622 - 72 - 9 represents a fascinating molecule with considerable promise in pharmaceutical research. Its structural complexity and functional diversity position it as a valuable candidate for further exploration into novel therapeutic agents. As our understanding of biological pathways continues to expand, 186462 - 72 - 9 will likely emerge as an important tool for developing innovative treatments across multiple disease areas.
1864622-72-9 (3-Hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)